Cas no 135329-22-5 (3-Methoxy-2-methylbenzamide)

• Product Name: 3-Methoxy-2-methylbenzamide
• CAS No: 135329-22-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 856101
• PubChem ID: 16094695
• Update Time: 2025-04-19

3-Methoxy-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methylbenzamide
• DTXSID10582428
• SCHEMBL3343862
• 135329-22-5
• CHEMBL504829
• UVCIMIRWHXWFAI-UHFFFAOYSA-N

• MDL： MFCD18398299
• Inchi： 1S/C9H11NO2/c1-6-7(9(10)11)4-3-5-8(6)12-2/h3-5H,1-2H3,(H2,10,11)
• InChI Key： UVCIMIRWHXWFAI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(N)=O)=C1C

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 251.1±33.0 ºC (760 Torr),
• Flash Point: 105.8±21.7 ºC,
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides